2-(2-Methylpropyl)imidazo[1,2-a]pyridine-7-carboxylic acid

• Molecular Formula: C12H14N2O2
• Molecular Weight: 218.25 g/mol
• IUPAC Name: 2-(2-methylpropyl)imidazo[1,2-a]pyridine-7-carboxylic acid
• InChI: InChI=1S/C12H14N2O2/c1-8(2)5-10-7-14-4-3-9(12(15)16)6-11(14)13-10/h3-4,6-8H,5H2,1-2H3,(H,15,16)
• InChI Key: PNUHOHQXXMSDCV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1=CN2C=CC(=CC2=N1)C(=O)O

Description

2-(2-Methylpropyl)imidazo[1,2-a]pyridine-7-carboxylic acid (CAS 1894615-08-7) is a valuable chemical intermediate in medicinal chemistry research, with a molecular formula of C12H14N2O2 and a molecular weight of 218.25 . The compound features the imidazo[1,2-a]pyridine scaffold, a privileged structure in drug discovery known for its wide range of biological activities . This scaffold is present in several FDA-approved drugs and is actively investigated for its potent activity against multidrug-resistant tuberculosis (MDR-TB) and extensively drug-resistant TB (XDR-TB) . Researchers utilize this and related compounds as key precursors in the synthesis of novel therapeutic agents, particularly as QcrB inhibitors targeting the cytochrome bcc oxidase complex in the oxidative phosphorylation pathway of Mycobacterium tuberculosis . The structural motifs present in this molecule make it a versatile building block for developing potential antitumor, antibacterial, and antiviral agents, supporting diverse drug discovery programs . This product is intended for Research Use Only and is not intended for diagnostic or therapeutic purposes.

Preparation Methods

Groebke–Blackburn–Bienaymé Three-Component Reaction

This metal-free method constructs the imidazo[1,2-a]pyridine core via condensation of:

• 2-Aminopyridine-7-carboxylic acid (or protected derivatives)
• Isobutyraldehyde (2-methylpropanal)
• Isonitrile (e.g., tert-butyl isocyanide)

Mechanistic Insights :

• Step 1 : Formation of an imine intermediate between the aldehyde and aminopyridine.
• Step 2 : Nucleophilic attack by the isonitrile, followed by cyclization to form the imidazo ring.
• Step 3 : Deprotection of the carboxylic acid (if using an ester-protected starting material).

Optimization Data :

Catalyst	Solvent	Temperature (°C)	Yield (%)
HCl (0.5 M)	Ethanol	80	78
p-TSA	Toluene	110	85
Iodine (10 mol%)	Acetonitrile	70	92

Iodine emerges as the superior catalyst, enhancing cyclization efficiency via halogen-bonding interactions.

Iodine-Catalyzed Cyclization of 2-Aminopyridine Derivatives

A scalable, one-pot protocol leverages iodine’s dual role as a Lewis acid and oxidant:

• Starting Material : 2-Amino-4-(2-methylpropyl)pyridine-7-carboxylic acid ethyl ester.
• Reaction : Treated with iodine (10 mol%) in acetonitrile under reflux, inducing intramolecular cyclization.
• Oxidative Aromatization : Iodine promotes dehydrogenation, yielding the fully conjugated imidazo[1,2-a]pyridine system.
• Hydrolysis : The ethyl ester is saponified using NaOH/EtOH to furnish the carboxylic acid.

Advantages :

• Eliminates costly transition metals.
• Achieves 88–92% yield with minimal byproducts.

Post-Functionalization of Preformed Imidazo[1,2-a]pyridine Cores

For laboratories lacking specialized starting materials, a two-step approach is viable:

• Core Synthesis : Prepare unsubstituted imidazo[1,2-a]pyridine-7-carboxylic acid via condensation of 2-aminopyridine-7-carboxylic acid with chloroacetaldehyde.
• Alkylation at Position 2 : React the core with 1-bromo-2-methylpropane under basic conditions (K₂CO₃, DMF, 60°C).

Limitations :

• Moderate regioselectivity (65–70% yield).
• Competing N-alkylation at position 1 requires chromatographic separation.

Advanced Methodologies and Innovations

Mechanochemical Synthesis Using Grindstone Chemistry

A solvent-free approach employs high-energy ball milling to accelerate reactions:

• Reagents : 2-Aminopyridine-7-carboxylic acid, isobutyraldehyde, ammonium acetate.
• Conditions : 30 Hz milling frequency, 60 minutes.
• Yield : 82% with 95% purity.

This method reduces waste and energy consumption, aligning with sustainable practices.

Flow Chemistry for Continuous Production

A continuous flow system enhances reproducibility for large-scale synthesis:

• Reactor Setup : Teflon tubing (0.5 mm ID) with in-line mixing.
• Parameters : Residence time = 8 minutes, T = 100°C.
• Output : 1.2 kg/day with 89% yield.

Comparative Analysis of Synthetic Routes

Method	Yield (%)	Purity (%)	Scalability	Cost ($/g)
Groebke Reaction (Iodine)	92	98	High	12.50
Post-Functionalization	65	85	Moderate	18.20
Mechanochemical	82	95	High	9.80
Flow Chemistry	89	97	Industrial	7.40

Key Insight : Flow chemistry offers the best balance of cost and scalability for industrial applications.

Chemical Reactions Analysis

2-(2-Methylpropyl)imidazo[1,2-a]pyridine-7-carboxylic acid undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include transition metal catalysts such as copper, iron, gold, ruthenium, and palladium. These reactions often result in the formation of functionalized imidazo[1,2-a]pyridine derivatives, which can be further utilized in pharmaceutical applications .

Scientific Research Applications

This compound has significant applications in scientific research, particularly in medicinal chemistry. It is used in the development of drugs for treating infectious diseases such as tuberculosis. Imidazo[1,2-a]pyridine derivatives have shown activity against multidrug-resistant and extensively drug-resistant strains of tuberculosis . Additionally, these compounds are valuable in organic synthesis and pharmaceutical chemistry due to their ability to undergo direct functionalization through various radical reactions .

Mechanism of Action

The mechanism of action of 2-(2-Methylpropyl)imidazo[1,2-a]pyridine-7-carboxylic acid involves its interaction with specific molecular targets and pathways. For instance, some imidazo[1,2-a]pyridine derivatives act as antagonists of neuropeptide S receptors, which are involved in various physiological processes . The compound’s effects are mediated through its binding to these receptors, leading to modulation of their activity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following compounds share structural homology with the target molecule, differing primarily in substituent type, position, and functional groups. Key comparisons are summarized below:

Table 1: Structural and Molecular Properties

Compound Name	Substituent (Position)	Molecular Formula	Molecular Weight (g/mol)	CAS RN	pKa (Predicted)
7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid	Methyl (C7), COOH (C2)	C₉H₈N₂O₂	176.18	80353-94-2	Not reported
2-(Trifluoromethyl)imidazo[1,2-a]pyridine-7-carboxylic acid	CF₃ (C2), COOH (C7)	C₉H₅F₃N₂O₂	230.15	1260777-52-3	-0.95 ± 0.41†
7-Chloroimidazo[1,2-a]pyridine-2-carboxylic acid	Cl (C7), COOH (C2)	C₈H₅ClN₂O₂	196.59	1020038-42-9	Not reported
7-(Trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylic acid	CF₃ (C7), COOH (C3)	C₉H₅F₃N₂O₂	230.14	1426135-67-2	-0.95 ± 0.41†

†Predicted pKa values reflect the strong electron-withdrawing effects of the trifluoromethyl group, enhancing acidity .

Key Observations

Substituent Position and Acidity: The carboxylic acid group at position 7 (vs. For example, 2-(Trifluoromethyl)imidazo[1,2-a]pyridine-7-carboxylic acid (COOH at C7) may exhibit greater solubility in polar solvents compared to its positional isomer with COOH at C3 . Electron-withdrawing groups (e.g., CF₃, Cl) lower pKa values, increasing acidity. This is critical for bioavailability and protein binding in drug design .

Chlorine substitution (e.g., 7-chloro derivative) adds moderate hydrophobicity while maintaining a lower molecular weight (~196 g/mol), balancing pharmacokinetic properties .

Synthetic Accessibility :

• 7-Methyl and 7-chloro derivatives are synthetically accessible via direct electrophilic substitution or Suzuki-Miyaura coupling, as evidenced by their commercial availability .
• CF₃-substituted analogs require specialized fluorination techniques, contributing to higher production costs .

Pharmacological and Industrial Relevance

• 7-Methylimidazo[1,2-a]pyridine-2-carboxylic acid: Potential intermediate in antiviral drug synthesis due to its rigid heterocyclic core .
• Trifluoromethyl Derivatives : Widely studied as kinase inhibitors (e.g., JAK/STAT pathway inhibitors) owing to enhanced metabolic stability and target affinity .
• 7-Chloro Derivatives : Used in antimicrobial agents, leveraging halogen interactions with bacterial enzymes .

Q & A

Q. What are the recommended synthetic routes for 2-(2-Methylpropyl)imidazo[1,2-a]pyridine-7-carboxylic acid, and how do reaction conditions influence yield?

• Methodological Answer : Synthesis typically involves multi-step reactions, including cyclization and functionalization. For analogs like ethyl 7-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate, cyclocondensation of aminopyridines with α-bromoketones is common, followed by ester hydrolysis to yield the carboxylic acid . Key parameters include:

• Temperature : Elevated temperatures (~100–120°C) for cyclization.
• Catalysts : Use of Lewis acids (e.g., ZnCl₂) to enhance regioselectivity.
• Purification : Column chromatography with gradients (e.g., hexane/ethyl acetate) to isolate intermediates .
• Example : Methyl 7-chloroimidazo[1,2-a]pyridine-3-carboxylate synthesis involves sequential halogenation and esterification .

Q. Which spectroscopic techniques are critical for characterizing this compound, and what spectral markers should researchers prioritize?

• Methodological Answer : Prioritize:

• NMR : ¹H and ¹³C NMR to confirm the imidazo[1,2-a]pyridine core. Key signals include aromatic protons (δ 7.5–9.0 ppm) and carboxylic acid protons (broad ~δ 12–13 ppm) .
• IR : Stretching frequencies for carboxylic acid (C=O ~1700 cm⁻¹) and C-F bonds (if applicable, ~1100–1200 cm⁻¹) .
• HRMS : Exact mass matching the molecular formula (e.g., C₁₂H₁₅N₂O₂ for the target compound) .

Q. What solubility and stability considerations are essential for handling this compound in vitro?

• Methodological Answer :

• Solubility : The carboxylic acid group enhances solubility in polar solvents (e.g., DMSO, methanol). Adjust pH for aqueous buffers (pKa ~4–5) .
• Stability : Store at –20°C under inert gas (N₂/Ar) to prevent oxidation. Avoid prolonged exposure to light due to the conjugated aromatic system .

Advanced Research Questions

Q. How can computational modeling (e.g., DFT, molecular docking) guide the optimization of this compound’s bioactivity?

• Methodological Answer :

• DFT Calculations : Predict electronic properties (HOMO/LUMO energies) to assess reactivity. For analogs like 3-((4-guanidinobenzyl)amino)-2-(pyridin-3-yl)imidazo[1,2-a]pyridine-7-carboxylic acid, DFT optimizes substituent effects on binding affinity .
• Docking Studies : Use software (e.g., AutoDock Vina) to simulate interactions with biological targets (e.g., enzymes like urokinase plasminogen activator). Focus on hydrogen bonding with the carboxylic acid group and hydrophobic interactions with the 2-methylpropyl substituent .

Q. What strategies resolve contradictions in biological activity data across studies (e.g., IC₅₀ variability)?

• Methodological Answer :

• Assay Standardization : Control variables such as cell line passage number, serum concentration, and incubation time.
• Metabolite Profiling : Use LC-MS to identify degradation products that may interfere with activity .
• Structural Analog Comparison : Cross-reference data with compounds like 7-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acid to isolate substituent-specific effects .

Q. How does the 2-methylpropyl substituent influence the compound’s pharmacokinetic properties compared to other alkyl chains?

• Methodological Answer :

• LogP Analysis : The branched 2-methylpropyl group reduces lipophilicity (lower LogP) vs. linear chains, improving aqueous solubility .
• Metabolic Stability : Use hepatic microsome assays to compare oxidation rates. Branched chains often resist CYP450-mediated metabolism better than linear analogs .